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Compound of Interest

Compound Name: (8-Bromooctyl)cyclopropane

Cat. No.: B15314107 Get Quote

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling (8-Bromooctyl)cyclopropane. The

following procedures are designed to ensure safe operational handling and disposal, fostering

a secure laboratory environment.

Hazard Identification and Risk Assessment
(8-Bromooctyl)cyclopropane is a flammable liquid and is irritating to the eyes, skin, and

respiratory system.[1][2][3][4][5] Inhalation of vapors may cause drowsiness or dizziness.[6] It is

crucial to handle this chemical in a well-ventilated area and away from heat, sparks, open

flames, and other ignition sources.[1][3][7]

Personal Protective Equipment (PPE)
The following table summarizes the necessary personal protective equipment for handling (8-
Bromooctyl)cyclopropane. Proper selection and use of PPE is the primary barrier against

chemical exposure.
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PPE Category Item Specifications

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Inspect gloves

for any signs of degradation or

puncture before use.[8][9]

Eye Protection Safety goggles or a face shield

Safety goggles that form a

tight seal around the eyes are

essential to protect against

splashes. A face shield should

be worn when there is a

significant risk of splashing.[8]

[9][10]

Body Protection Flame-retardant lab coat

A lab coat made of flame-

retardant material is necessary

due to the flammable nature of

the compound.

Respiratory Protection
Use in a certified chemical

fume hood

All handling of (8-

Bromooctyl)cyclopropane

should be conducted in a

properly functioning chemical

fume hood to minimize

inhalation of vapors.[3]

Operational Plan: Step-by-Step Handling
Procedures
Adherence to a standardized operational plan minimizes the risk of exposure and accidents.

1. Preparation:

Ensure a certified chemical fume hood is available and functioning correctly.

Gather all necessary PPE as outlined in the table above and inspect for integrity.
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Have an emergency eyewash station and safety shower readily accessible.[1][4]

Prepare a designated waste container for halogenated organic waste.

2. Handling:

Don all required PPE before handling the chemical.

Conduct all transfers and manipulations of (8-Bromooctyl)cyclopropane within the

chemical fume hood.[3]

Use non-sparking tools and equipment to prevent ignition of flammable vapors.[1][2]

Keep the container tightly closed when not in use to minimize the release of vapors.[1][2]

In case of a spill, immediately alert personnel in the area. For small spills, absorb the

material with an inert absorbent (e.g., sand, vermiculite) and place it in the designated

hazardous waste container.[1][7] For large spills, evacuate the area and follow emergency

procedures.

3. Disposal Plan:

All waste containing (8-Bromooctyl)cyclopropane, including contaminated consumables

and absorbent materials, must be disposed of as hazardous waste.[1][3]

Collect all waste in a clearly labeled, sealed container designated for halogenated organic

compounds.

Follow all institutional and local regulations for the disposal of hazardous chemical waste.

Experimental Workflow
The following diagram illustrates the logical flow for the safe handling of (8-
Bromooctyl)cyclopropane.
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Caption: Workflow for Safe Handling of (8-Bromooctyl)cyclopropane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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